![molecular formula C19H20N4O B2864552 N-((1-phenylpyrrolidin-2-yl)methyl)-1H-benzo[d]imidazole-5-carboxamide CAS No. 1705702-19-7](/img/structure/B2864552.png)
N-((1-phenylpyrrolidin-2-yl)methyl)-1H-benzo[d]imidazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-phenylpyrrolidin-2-yl)methyl)-1H-benzo[d]imidazole-5-carboxamide, also known as PBI-05204, is a small molecule drug that has shown potential in the treatment of various diseases. This compound has been the subject of extensive research in recent years due to its unique properties and potential therapeutic applications.
Scientific Research Applications
- Pyrrolone derivatives exhibit antimicrobial effects against various pathogens. They can inhibit bacterial growth and are being explored as potential agents to combat infections .
- Some pyrrolone derivatives, including N-phenylpyrrolidin-2-ones, have demonstrated antitumor properties. These compounds could potentially be developed into novel cancer therapies .
- Pyrrolidinone derivatives have anti-inflammatory effects, making them relevant in conditions like arthritis, inflammatory bowel disease, or autoimmune disorders .
- Certain pyrrolone derivatives exhibit antidepressant properties. They may influence neurotransmitter systems, such as serotonin or norepinephrine .
- Pyrrolone derivatives have been investigated for their antiviral effects. They may interfere with viral replication or entry into host cells .
- Beyond pharmaceuticals, pyrrolone derivatives find applications in industrial processes. For instance, they may serve as intermediates in the synthesis of other compounds .
Antimicrobial Activity
Anticancer Activity
Anti-inflammatory Activity
Antidepressant Activity
Antiviral Activity
Industrial Applications
properties
IUPAC Name |
N-[(1-phenylpyrrolidin-2-yl)methyl]-3H-benzimidazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O/c24-19(14-8-9-17-18(11-14)22-13-21-17)20-12-16-7-4-10-23(16)15-5-2-1-3-6-15/h1-3,5-6,8-9,11,13,16H,4,7,10,12H2,(H,20,24)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJDNYFOTHRFPKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C2=CC=CC=C2)CNC(=O)C3=CC4=C(C=C3)N=CN4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-phenylpyrrolidin-2-yl)methyl)-1H-benzo[d]imidazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.